Cas no 380394-88-7 (5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine)
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine
- AGN-PC-01N8YG
- ANW-61339
- CTK4H9184
- MolPort-002-499-675
- SBB070430
- SureCN3221247
- 380394-88-7
- DTXSID60591747
- 4-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)butan-1-amine
- QFRQJEGTZVFEJQ-UHFFFAOYSA-N
- MFCD04115357
- AKOS015912959
- AS-39205
- Q-103200
- 7-(4-Aminobutyl)-1,2,3,4-tetrahydro[1,8]naphthyridine
- CS-0170817
- 4-(5,6,7,8-tetrahydro-[1,8]naphthyridin-2-yl)-butylamine
- SCHEMBL3221247
-
- MDL: MFCD04115357
- Inchi: 1S/C12H19N3/c13-8-2-1-5-11-7-6-10-4-3-9-14-12(10)15-11/h6-7H,1-5,8-9,13H2,(H,14,15)
- InChI Key: QFRQJEGTZVFEJQ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(CCCCN)N=2)CCC1
Computed Properties
- Exact Mass: 205.15807
- Monoisotopic Mass: 205.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Color/Form: Yellow to Brown Liquid
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 382.7±42.0 °C at 760 mmHg
- Flash Point: 185.3±27.9 °C
- Solubility: Slightly soluble (1.2 g/l) (25 º C),
- PSA: 50.94
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine Security Information
- Signal Word:Danger
- Hazard Statement: H314;H318
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8 °C
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040563-250mg |
5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butylamine |
380394-88-7 | 97% | 250mg |
£237.00 | 2022-02-28 | |
| Fluorochem | 040563-1g |
5,6,7,8-Tetrahydro-1,8-Naphthyridin-2-butylamine |
380394-88-7 | 97% | 1g |
£715.00 | 2022-02-28 | |
| AstaTech | 69934-0.25/G |
5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-BUTYLAMINE |
380394-88-7 | 97% | 0.25g |
$211 | 2023-09-16 | |
| AstaTech | 69934-1/G |
5,6,7,8-TETRAHYDRO-1,8-NAPHTHYRIDIN-2-BUTYLAMINE |
380394-88-7 | 97% | 1g |
$633 | 2023-09-16 | |
| Alichem | A219007898-250mg |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine |
380394-88-7 | 97% | 250mg |
$433.35 | 2023-09-02 | |
| Alichem | A219007898-1g |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine |
380394-88-7 | 97% | 1g |
$1114.30 | 2023-09-02 | |
| TRC | T205938-10mg |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine |
380394-88-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205938-50mg |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine |
380394-88-7 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T205938-100mg |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine |
380394-88-7 | 100mg |
$ 275.00 | 2022-06-03 | ||
| abcr | AB169628-250 mg |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine, 97%; . |
380394-88-7 | 97% | 250mg |
€386.40 | 2023-06-23 |
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine (CAS 380394-88-7): A Comprehensive Overview
5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine (CAS 380394-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic amine derivative belongs to the naphthyridine family, known for its versatile applications in drug discovery and material science. The compound's unique structural features, including the tetrahydro-naphthyridine core and butylamine side chain, make it a valuable intermediate for synthesizing bioactive molecules.
The growing interest in 5,6,7,8-tetrahydro-1,8-naphthyridine derivatives stems from their potential as building blocks for central nervous system (CNS) drugs and enzyme inhibitors. Researchers are particularly focused on its role in developing novel neuroprotective agents and cognitive enhancers, aligning with current trends in neurodegenerative disease research. The compound's CAS 380394-88-7 serves as a crucial identifier for scientists searching for high-purity research chemicals.
From a chemical perspective, 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine exhibits interesting physicochemical properties. The saturated tetrahydro ring system enhances stability compared to its aromatic counterparts, while the butylamine moiety provides valuable synthetic handles for further modifications. These characteristics make it particularly useful in medicinal chemistry applications where controlled lipophilicity and basicity are required.
The synthesis of CAS 380394-88-7 typically involves multi-step organic transformations, with recent literature emphasizing more efficient and sustainable routes. Green chemistry approaches to naphthyridine derivatives have become a hot topic, reflecting the pharmaceutical industry's push toward environmentally friendly processes. Researchers are investigating catalytic methods and flow chemistry techniques to produce 5,6,7,8-tetrahydro-1,8-naphthyridin-2-amine analogs with higher yields and lower environmental impact.
In pharmaceutical applications, 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine serves as a privileged scaffold for drug design. Its structural similarity to various natural alkaloids makes it particularly valuable for targeting G-protein coupled receptors (GPCRs) and ion channels. Current research explores its potential in developing treatments for neurological disorders, with particular interest in its blood-brain barrier permeability characteristics.
The market for naphthyridine-based compounds like CAS 380394-88-7 has expanded significantly in recent years, driven by increased R&D investment in CNS drugs. Pharmaceutical companies and research institutions frequently search for reliable suppliers of this tetrahydro-naphthyridine derivative, emphasizing the need for high purity and well-documented analytical data. The compound's butylamine side chain makes it particularly valuable for structure-activity relationship studies in drug discovery programs.
Analytical characterization of 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent quality standards required for pharmaceutical research. Recent advancements in analytical chemistry have enabled more precise quantification of naphthyridine derivatives, addressing common challenges in purity assessment.
Storage and handling of CAS 380394-88-7 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain the stability of this tetrahydro-naphthyridine derivative. Researchers often inquire about optimal storage conditions and shelf life, reflecting practical concerns in laboratory settings.
The future outlook for 5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine appears promising, with growing applications in both pharmaceutical and material science fields. Its structural versatility continues to inspire novel synthetic approaches and therapeutic applications. As research into naphthyridine-containing compounds advances, CAS 380394-88-7 remains an important reference point for chemists and pharmacologists alike.
For researchers seeking detailed technical information about 5,6,7,8-tetrahydro-1,8-naphthyridin-2-butylamine synthesis or analytical methods, numerous peer-reviewed publications provide comprehensive guidance. The compound's unique properties ensure its continued relevance in cutting-edge chemical and pharmaceutical research, particularly in areas addressing unmet medical needs in neurological disorders.
380394-88-7 (5,6,7,8-Tetrahydro-1,8-naphthyridin-2-butylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)